Cas no 89303-44-6 (Benzene, 2,4-dinitro-1-[(phenylsulfonyl)methyl]-)

Benzene, 2,4-dinitro-1-[(phenylsulfonyl)methyl]- structure
89303-44-6 structure
Product Name:Benzene, 2,4-dinitro-1-[(phenylsulfonyl)methyl]-
CAS No:89303-44-6
MF:C13H10N2O6S
MW:322.293302059174
CID:604839
PubChem ID:13256964
Update Time:2025-04-19

Benzene, 2,4-dinitro-1-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2,4-dinitro-1-[(phenylsulfonyl)methyl]-
    • 1-(benzenesulfonylmethyl)-2,4-dinitrobenzene
    • DTXSID70532409
    • 89303-44-6
    • 1-[(Benzenesulfonyl)methyl]-2,4-dinitrobenzene
    • 2,4-dinitrobenzyl phenyl sulfone
    • Inchi: 1S/C13H10N2O6S/c16-14(17)11-7-6-10(13(8-11)15(18)19)9-22(20,21)12-4-2-1-3-5-12/h1-8H,9H2
    • InChI Key: NFHAGVDGUPHANK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 322.02595722g/mol
  • Monoisotopic Mass: 322.02595722g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 134Ų
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